Cas no 20367-32-2 (N-(4-propoxyphenyl)acetamide)

• Product Name: N-(4-propoxyphenyl)acetamide
• CAS No: 20367-32-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 909647
• PubChem ID: 88510
• Update Time: 2025-09-25

N-(4-propoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-propoxyphenyl)acetamide
• 4-Acetamino-phenol-propylaether
• 4-Propoxyacetanilid
• 4-propoxyacetanilide
• 4'-Propoxyacetanilide
• AC1L3FW9
• AC1Q2YGA
• AC1Q5MZ6
• acetic acid-(4-propoxy-anilide)
• AE-641
• Essigsaeure-(4-propoxy-anilid)
• Maybridge3_006512
• n-(4-propoxyphenyl)acetamid
• O-Propyl acetaminophen
• AKOS000401513
• AE-641/02514057
• SR-01000637667
• DB-371129
• O-Propyl paracetamol
• Acetamide, N-(4-propoxyphenyl)-
• F3146-0065
• DTXSID1066601
• STL065524
• NS00026602
• IDI1_017899
• EINECS 243-766-3
• CCG-48096
• SCHEMBL1133893
• 20367-32-2
• EN300-66910
• G54556
• HMS1449H22
• CS-0257314
• SR-01000637667-2
• SR-01000637667-1
• WDRXFPOGKSGHFM-UHFFFAOYSA-N

• Inchi： 1S/C11H15NO2/c1-3-8-14-11-6-4-10(5-7-11)12-9(2)13/h4-7H,3,8H2,1-2H3,(H,12,13)
• InChI Key： WDRXFPOGKSGHFM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(C)=O)CCC

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33